Cas no 2089256-02-8 (1'-methyl-2,3-dihydro-1H-spiro[isoquinoline-4,4'-piperidine] dihydrochloride)

• Product Name: 1'-methyl-2,3-dihydro-1H-spiro[isoquinoline-4,4'-piperidine] dihydrochloride
• CAS No: 2089256-02-8
• MF: C₁₄H₂₂Cl₂N₂
• MW: 289.243881702423
• CID: 4636362
• Update Time: 2025-10-24

1'-methyl-2,3-dihydro-1H-spiro[isoquinoline-4,4'-piperidine] dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1'-methyl-2,3-dihydro-1H-spiro[isoquinoline-4,4'-piperidine] dihydrochloride
• 1'-methylspiro[2,3-dihydro-1H-isoquinoline-4,4'-piperidine];dihydrochloride
• Z2752201077

• Inchi： 1S/C14H20N2.2ClH/c1-16-8-6-14(7-9-16)11-15-10-12-4-2-3-5-13(12)14;;/h2-5,15H,6-11H2,1H3;2*1H
• InChI Key： WHFALCJYZLOBLK-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)CCC2(C3C=CC=CC=3CNC2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 243
• Topological Polar Surface Area: 15.3

Additional information on 1'-methyl-2,3-dihydro-1H-spiro[isoquinoline-4,4'-piperidine] dihydrochloride

1'-Methyl-2,3-Dihydro-1H-Spiro[isoquinoline-4,4'-piperidine] Dihydrochloride: A Comprehensive Overview

The compound with CAS No 2089256-02-8, commonly referred to as 1'-methyl-2,3-dihydro-1H-spiro[isoquinoline-4,4'-piperidine] dihydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique spiro structure, which combines an isoquinoline moiety with a piperidine ring system. The presence of the methyl group at the 1' position further adds complexity to its structure, making it a subject of interest for both academic and industrial research.

Spiro compounds are characterized by the presence of two rings joined by a single atom, in this case, the nitrogen atom shared between the isoquinoline and piperidine rings. This structural feature not only imparts stability to the molecule but also contributes to its diverse reactivity and biological activity. Recent studies have highlighted the potential of such spiro compounds in drug design, particularly in the development of central nervous system (CNS) agents and anti-inflammatory drugs.

The synthesis of 1'-methyl-2,3-dihydro-1H-spiro[isoquinoline-4,4'-piperidine] dihydrochloride involves a multi-step process that typically begins with the preparation of isoquinoline derivatives. The subsequent formation of the spiro structure is achieved through carefully controlled coupling reactions, often utilizing palladium catalysts to facilitate the formation of the desired bond between the isoquinoline and piperidine moieties. The methyl group at the 1' position is introduced in a later step, often through alkylation or methylation reactions.

One of the most intriguing aspects of this compound is its biochemical activity. Preclinical studies have demonstrated that it exhibits potent antidepressant-like activity in animal models, suggesting its potential as a novel therapeutic agent for mood disorders. Additionally, research has shown that it possesses antioxidant properties, which could be harnessed in the development of drugs targeting oxidative stress-related conditions such as neurodegenerative diseases.

The pharmacokinetic profile of 1'-methyl-2,3-dihydro-1H-spiro[isoquinoline-4,4'-piperidine] dihydrochloride has also been extensively studied. Studies indicate that it has favorable oral bioavailability, which is crucial for its potential use as an oral medication. Furthermore, its metabolism appears to follow a predictable pathway, with primary elimination occurring through hepatic metabolism and subsequent renal excretion.

Recent advancements in computational chemistry have enabled researchers to perform detailed in silico studies on this compound. These studies have provided valuable insights into its molecular interactions with various biological targets, including GABA receptors and serotonin transporters. Such findings are instrumental in guiding further preclinical testing and optimization of its therapeutic potential.

In conclusion, 1'-methyl-2,3-dihydro-1H-spiro[isoquinoline-4,4'-piperidine] dihydrochloride represents a promising lead compound in drug discovery. Its unique spiro structure, coupled with its demonstrated biochemical activity and favorable pharmacokinetic profile, positions it as a candidate for further development in several therapeutic areas. As research continues to unravel its full potential, this compound may pave the way for innovative treatments in neuroscience and beyond.